Cas no 1448261-71-9 ((E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate)

(E)-Ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate is a specialized organic compound featuring a nitro-substituted aromatic ring and an imino ester functional group. Its structure, incorporating both electron-withdrawing (nitro) and protecting (benzyloxycarbonyl) groups, makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocycles and fine chemicals. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. The nitro group offers reactivity for reduction or nucleophilic substitution, while the benzyloxycarbonyl group provides orthogonal protection for amines. This compound is suited for applications in pharmaceutical and agrochemical research, where controlled functional group manipulation is critical. Its stability under standard conditions ensures reliable handling in laboratory settings.

(E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate structure

1448261-71-9 structure

Product Name:(E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate

CAS No:1448261-71-9

MF:C₁₉H₁₈N₂O₆

MW:370.356025218964

CID:5577076

Update Time:2025-06-15

(E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate Chemical and Physical Properties

Names and Identifiers

- (E)-ethyl 2-[(2''-benzyloxycarbonyl-6''-nitro-phenyl)-imino] propanoate
- Benzoic acid, 2-[(2-ethoxy-1-methyl-2-oxoethylidene)amino]-3-nitro-, phenylmethyl ester
- (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate
- Inchi： 1S/C19H18N2O6/c1-3-26-18(22)13(2)20-17-15(10-7-11-16(17)21(24)25)19(23)27-12-14-8-5-4-6-9-14/h4-11H,3,12H2,1-2H3
- InChI Key： FHVQPLFGFZRWPP-UHFFFAOYSA-N
- SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1N=C(C)C(OCC)=O

(E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E939155-1mg	(E)-ethyl 2-[(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino] propanoate	1448261-71-9	1mg	$ 50.00	2022-06-02
TRC	E939155-2mg	(E)-ethyl 2-[(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino] propanoate	1448261-71-9	2mg	$ 65.00	2022-06-02
TRC	E939155-10mg	(E)-ethyl 2-[(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino] propanoate	1448261-71-9	10mg	$ 80.00	2022-06-02

(E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
3. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Additional information on (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate

Recent Advances in the Study of (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate (CAS: 1448261-71-9)

In recent years, the compound (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate (CAS: 1448261-71-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imino ester and nitro-phenyl functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that reduced reaction times by 40% while maintaining high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Biological evaluations of (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate have revealed its potent inhibitory effects against several pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan assembly. Additionally, its nitro-phenyl moiety has been shown to induce oxidative stress in bacterial cells, further enhancing its antimicrobial efficacy. These findings position the compound as a potential candidate for developing next-generation antibiotics.

In the realm of oncology, (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate has exhibited selective cytotoxicity against various cancer cell lines, particularly those with high levels of oxidative stress. A 2024 study in Cancer Research highlighted its ability to inhibit the proliferation of triple-negative breast cancer cells by modulating the Nrf2/ARE signaling pathway. This discovery opens new avenues for targeting aggressive cancers that are often resistant to conventional therapies.

Despite these promising results, challenges remain in the clinical translation of (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to enhance its stability and tissue penetration. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into viable therapeutics.

In conclusion, (E)-ethyl 2-(2'-benzyloxycarbonyl-6'-nitro-phenyl)-imino propanoate (CAS: 1448261-71-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthesis and delivery, underscore its potential as a lead compound for future therapeutic development. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.